molecular formula C6H12ClNO B2874780 1-Aminospiro[2.3]hexan-5-ol hydrochloride CAS No. 2126177-25-9

1-Aminospiro[2.3]hexan-5-ol hydrochloride

Cat. No. B2874780
CAS RN: 2126177-25-9
M. Wt: 149.62
InChI Key: NDQGBGHWUCVMJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Aminospiro[2.3]hexan-5-ol hydrochloride is an organic compound with the CAS Number: 2126177-25-9 . It has a molecular weight of 149.62 and its IUPAC name is 2-aminospiro[2.3]hexan-5-ol hydrochloride . The compound appears as a powder .


Molecular Structure Analysis

The InChI code for 1-Aminospiro[2.3]hexan-5-ol hydrochloride is 1S/C6H11NO.ClH/c7-5-3-6(5)1-4(8)2-6;/h4-5,8H,1-3,7H2;1H . This code provides a specific string of characters that represent the compound’s molecular structure.


Physical And Chemical Properties Analysis

1-Aminospiro[2.3]hexan-5-ol hydrochloride is a powder at room temperature . Its molecular weight is 149.62 . More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Novel Synthetic Approaches and Chemical Properties

Conformationally Rigid Spiro-linked Amino Acids : A study by Yashin et al. (2019) introduces a novel synthetic route to conformationally rigid spiro-linked amino acids, analogues of glutamic acid and lysine, starting from 3-methylidenecyclobutanecarbonitrile. This work underscores the potential of 1-Aminospiro[2.3]hexan-5-ol hydrochloride in synthesizing unique amino acids with rigid conformations, which could be valuable in designing peptidomimetics and drug discovery (Yashin et al., 2019).

Modulators of GABAergic Cascades : Another study by Yashin et al. (2017) describes the synthesis of new spiro[2.3]hexane amino acids, serving as conformationally restricted analogs of γ-aminobutyric acid (GABA). These compounds could act as modulators for GABAergic cascades in the human central nervous system, highlighting a potential application in neuroscience and pharmacology (Yashin et al., 2017).

Structural and Physical Properties

Cyclochlorotriphosphazatriene Reactions : Tuna, Ture, and Gurbanov (2018) investigated the reactions of hexachlorocyclotriphosphazatriene with 1-amino-2-propanol, leading to a range of novel products including monospiro and dispiro compounds. This study not only showcases the structural versatility achieved with 1-Aminospiro[2.3]hexan-5-ol hydrochloride but also its potential in creating compounds with unique physical properties (Tuna, Ture, & Gurbanov, 2018).

Safety and Hazards

The compound has several hazard statements including H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .

properties

IUPAC Name

2-aminospiro[2.3]hexan-5-ol;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H11NO.ClH/c7-5-3-6(5)1-4(8)2-6;/h4-5,8H,1-3,7H2;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NDQGBGHWUCVMJS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CC12CC2N)O.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

149.62 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

2126177-25-9
Record name 1-aminospiro[2.3]hexan-5-ol hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.